Cas no 91163-88-1 (5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 91163-88-1
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 4307821
• PubChem ID: 13318711
• Update Time: 2025-06-07

5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(2-methyl-1H-imidazol-1-yl)-
• 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• 91163-88-1
• EN300-1293186
• SCHEMBL10725018

• Inchi： 1S/C9H8N2OS/c1-7-10-4-5-11(7)9-3-2-8(6-12)13-9/h2-6H,1H3
• InChI Key： YFMZKXJFSCRVLW-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2C(C)=NC=C2)=CC=1

Computed Properties

• Exact Mass: 192.03573406Da
• Monoisotopic Mass: 192.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde

Introduction to 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 91163-88-1)

5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde, with the CAS number 91163-88-1, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound features a thiophene ring fused with an imidazole moiety, making it a versatile scaffold for the development of bioactive molecules. The unique structural characteristics of 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde have led to its exploration in various biological and pharmaceutical applications.

The chemical structure of 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde consists of a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, and an imidazole ring, a five-membered heterocycle with two nitrogen atoms. The presence of the methyl group on the imidazole ring and the aldehyde functional group on the thiophene ring further enhances its reactivity and potential for functionalization. These structural features make it an attractive candidate for the synthesis of more complex molecules with diverse biological activities.

In recent years, 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde has been extensively studied for its potential as a building block in the development of new drugs. One of the key areas of research has been its use in the synthesis of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound can act as potent inhibitors of protein kinases, which are important targets in cancer therapy. The ability to modulate kinase activity through these derivatives offers promising avenues for the development of novel anticancer agents.

Beyond its applications in cancer research, 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde has also been explored for its potential in neurodegenerative diseases. Research has indicated that certain derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest that 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde and its derivatives may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, including multistep processes involving condensation reactions, cyclizations, and functional group transformations. These synthetic methods have been optimized to ensure high yields and purity, making it feasible to scale up production for preclinical and clinical studies.

In addition to its biological applications, 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde has also found use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through structural modifications opens up possibilities for developing advanced materials with tailored performance characteristics.

The safety profile of 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 5-(2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 91163-88-1) is a versatile and promising compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique structural features and synthetic accessibility make it an attractive scaffold for the development of new drugs and advanced materials. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in future scientific advancements.